2-phenyl-2-(phenylthio)-N-propylacetamide

• IUPAC Name: 2-phenyl-2-phenylsulfanyl-N-propylacetamide
• InChI: InChI=1S/C17H19NOS/c1-2-13-18-17(19)16(14-9-5-3-6-10-14)20-15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3,(H,18,19)
• InChI Key: KUDLTJOLPOMFSH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(C1=CC=CC=C1)SC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

2-phenyl-2-(phenylthio)-N-propylacetamide is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is commonly referred to as PPT and belongs to the class of thioamides. The unique structural properties of PPT make it an attractive candidate for a wide range of research applications, including the study of biochemical and physiological effects, as well as its potential use in drug development.

Mechanism of Action

The mechanism of action of PPT is complex and involves the interaction of the compound with various cellular components. One of the primary modes of action is the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on cognitive function and memory.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, PPT has been shown to have a variety of other biochemical and physiological effects. These include the modulation of cellular signaling pathways, the inhibition of certain enzymes, and the regulation of gene expression. These effects make PPT an attractive candidate for a wide range of research applications.

Advantages and Limitations for Lab Experiments

One of the primary advantages of PPT for use in lab experiments is its high purity and well-defined chemical structure. This makes it an ideal compound for use in a wide range of research applications. However, there are also some limitations to the use of PPT, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on PPT. One promising area is the development of new drugs based on the compound's unique structural properties. Another area of research is the study of the compound's effects on different cellular signaling pathways and the identification of new targets for drug development. Additionally, further research is needed to fully understand the potential risks and benefits of using PPT in various research applications.
Conclusion:
In conclusion, PPT is a unique and promising compound with a wide range of potential applications in scientific research. Its well-defined chemical structure and unique biochemical and physiological effects make it an attractive candidate for a variety of research applications. While there are some limitations to the use of PPT, the potential benefits of its use in research are significant, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of PPT can be achieved through several methods, including the reaction of 2-bromoacetophenone with thiourea and propylamine in the presence of a base. This method yields a high purity product and has been widely used in research studies.

Scientific Research Applications

PPT has been extensively studied for its potential applications in scientific research. One of the primary areas of research has been in the study of its mechanism of action. This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways.